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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Nitroisophthalic acid (5-NIPA) is a pivotal intermediate in the synthesis of various active
pharmaceutical ingredients (APIs) and disperse dyes.[1][2] For instance, it is a precursor in the
production of 5-aminoisophthalic acid, which is utilized in manufacturing therapeutic agents.[1]
Given its role in these high-purity applications, an effective and reproducible purification
method is essential. Recrystallization is a standard and efficient technique for purifying solid
organic compounds like 5-Nitroisophthalic acid. This document provides detailed protocols
and data for the purification of 5-Nitroisophthalic acid using recrystallization, primarily with
water as the solvent.

Physicochemical Properties of 5-Nitroisophthalic
Acid

Understanding the physical and chemical properties of 5-Nitroisophthalic acid is fundamental
to developing a successful recrystallization protocol.
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Property Value References
Molecular Formula CsHsNOs [1]
Molecular Weight 211.13 g/mol [1]

White to light yellow/light
Appearance ] [1103114]
cream crystalline powder

Melting Point 259-261 °C [1]

Purity (Commercial) >99.0% (HPLC) [5]

Solubility Profile

The selection of an appropriate solvent is the most critical step in recrystallization. An ideal
solvent should dissolve the compound well at high temperatures but poorly at low

temperatures.
Solvent Solubility References
Water 1.5 g/L at 20°C; Soluble in hot (2]
water

Ethanol Soluble [2][3]

Ether Soluble [2]
Acetonitrile Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [11[3]
Acetone Soluble [3]

Based on the available data, water is a suitable solvent for the recrystallization of 5-
Nitroisophthalic acid due to its significant temperature-dependent solubility.

Experimental Protocol: Recrystallization from Water

This protocol details the purification of crude 5-Nitroisophthalic acid synthesized via the
nitration of isophthalic acid.[2][6]
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Materials and Equipment:

e Crude 5-Nitroisophthalic acid

e Deionized water

o Erlenmeyer flasks

e Heating mantle or hot plate

e Buchner funnel and flask

 Filter paper

e Glass stirring rod

e |ce bath

Vacuum oven

Procedure:

¢ Dissolution:

o Place the crude 5-Nitroisophthalic acid into an Erlenmeyer flask.

o For every 1 gram of crude product, add approximately 1.4 mL of deionized water.[6] Note:
The optimal solvent volume may need to be determined empirically.

o Gently heat the mixture with continuous stirring until the solvent boils and the solid
completely dissolves.[6] Add a minimal amount of additional hot water if necessary to
achieve full dissolution.

» Hot Filtration (Optional):

o If insoluble impurities are visible in the hot solution, perform a hot filtration.

o Preheat a separate flask containing a funnel and fluted filter paper to prevent premature
crystallization.
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o Quickly pour the hot solution through the preheated filtration setup.

o Crystallization:

o Allow the hot, clear filtrate to cool slowly to room temperature undisturbed. Slow cooling
promotes the formation of larger, purer crystals.[7]

o Once the flask has reached room temperature and crystal formation has slowed, place it in
an ice bath to maximize the yield of crystals.[7]

e Crystal Collection and Washing:
o Collect the crystallized product by vacuum filtration using a Buchner funnel.

o Wash the filter cake with a small amount of ice-cold deionized water to remove any
remaining soluble impurities.[2]

e Drying:

o Dry the purified white crystalline solid in a vacuum oven at 50 °C for 12 hours or until a
constant weight is achieved.[8]

Expected Results

The recrystallization process is expected to yield a high-purity product.

Parameter Result References
Yield 68-89% [2][6]

Purity >99% [8][9][10]
Final Product Appearance White crystalline solid [2][6]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the purification of 5-Nitroisophthalic acid by
recrystallization.
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Caption: Workflow for the purification of 5-Nitroisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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